Cas no 123637-90-1 (3-Quinolinecarboxylic acid, 4-chloro-6-methyl-)

3-Quinolinecarboxylic acid, 4-chloro-6-methyl- structure
123637-90-1 structure
Product Name:3-Quinolinecarboxylic acid, 4-chloro-6-methyl-
CAS No:123637-90-1
MF:C11H8ClNO2
MW:221.639721870422
CID:1214750
PubChem ID:14672816
Update Time:2025-04-20

3-Quinolinecarboxylic acid, 4-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxylic acid, 4-chloro-6-methyl-
    • SCHEMBL7498304
    • 3-quinolinecarboxylic acid,4-chloro-6-methyl-
    • 123637-90-1
    • Inchi: 1S/C11H8ClNO2/c1-6-2-3-9-7(4-6)10(12)8(5-13-9)11(14)15/h2-5H,1H3,(H,14,15)
    • InChI Key: JNQGGBFPVYYMSQ-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O)=CN=C2C=CC(C)=CC2=1

Computed Properties

  • Exact Mass: 221.02444
  • Monoisotopic Mass: 221.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19
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